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Abstract

Ferronickel (FeNi) is a critical ferroalloy, primarily composed of iron and nickel, that serves as
a principal source of nickel for the manufacturing of stainless and alloy steels. Its primary
function is to introduce nickel into the steel melt in a more cost-effective manner than using
pure nickel.[1] This technical guide details the production of ferronickel, its fundamental role in
steel metallurgy, and its specific applications in the production of specialized steels, including
austenitic stainless steels, high-strength low-alloy (HSLA) steels, maraging steels, and
precipitation-hardening (PH) stainless steels. The document provides quantitative data on
compositions and mechanical properties, outlines key production and experimental protocols,
and includes process visualizations to illustrate complex workflows and relationships.

Introduction: The Role of Nickel in Steel

Nickel is one of the most important alloying elements in steel production, with over two-thirds of
global nickel production used for making stainless steel.[2] Its primary and most crucial role is
as an austenite stabilizer.[3][4] In iron-based alloys, nickel lowers the temperature range at
which the austenite (a face-centered cubic crystal structure) is stable, allowing this structure to
be retained at room temperature.[3] The resulting austenitic microstructure imparts a unique
combination of highly desirable properties:
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e Enhanced Corrosion Resistance: Nickel improves the stability of the protective oxide film that
forms on stainless steel, enhancing its resistance to both oxidizing and reducing media.[4][5]

» Improved Ductility and Toughness: Metals with an austenitic structure are inherently tough
and ductile.[4] Nickel imparts excellent toughness, even at cryogenic temperatures, making
the steel less brittle and capable of undergoing complex forming operations.[3][4]

o Superior Weldability: The addition of nickel improves the hot strength of steel, which
prevents it from becoming brittle during high-temperature welding processes.[2]

o High-Temperature Strength: Nickel-containing austenitic grades exhibit significantly better
strength at high temperatures, particularly resistance to creep, compared to other grades.[4]

Ferronickel provides an economical vehicle for delivering this essential nickel to the
steelmaking process. Produced by directly smelting nickel-rich laterite ores, it avoids the
expensive refining process required for pure nickel, and its inherent iron content is simply
incorporated into the final steel product.[1]

Ferronickel Production and Specifications

Ferronickel is produced from laterite nickel ores via a pyrometallurgical process, most
commonly using the Rotary Kiln-Electric Furnace (RKEF) technology.[6][7] The process
involves smelting the ore at extremely high temperatures to extract the iron-nickel alloy.[1][6]

Experimental Protocol: RKEF Production of Ferronickel

The Rotary Kiln-Electric Furnace (RKEF) process is a standard industrial methodology for
extracting ferronickel from saprolite, a type of laterite ore with high magnesium and nickel
content.[6][8]

Methodology:

e Ore Preparation and Handling: Nickel ore, transported from the mine, is crushed, screened,
and blended to create a consistent feed with a defined chemical composition (Fe, Ni, SiOz,
MgO).[7][9] The ore is then transported via conveyor belt to a dryer.[9]
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Drying: The blended ore is fed into a rotary dryer where it is heated to approximately 200-
300°C. This step reduces the free moisture content of the ore from around 40% down to
20%.[6]

Calcination and Pre-reduction: The dried ore is charged into a long rotary kiln. Here, it is
calcined and pre-reduced at high temperatures with the addition of a reductant like coal or
coke.[7] This stage removes remaining crystalline water and reduces a significant portion of
the nickel oxide and a controlled portion of the iron oxide to their metallic forms.[8][9]

Electric Furnace Smelting: The hot, calcined material (calcine) is immediately transferred to a
submerged arc electric furnace (SAF).[7] Here, it is melted using high-power electric energy,
and the reduction process is completed. The molten ferronickel, being denser, separates
and settles at the bottom, while unreduced components form a layer of slag on top.[7][10]
The furnace is tapped semi-continuously to draw off the crude liquid ferronickel.[7]

Refining and Casting: The crude ferronickel contains impurities such as sulfur, phosphorus,
carbon, and silicon, which are undesirable in steel production.[7] It undergoes a refining step
where oxygen is blown through the melt to remove these elements.[7] Finally, the refined
molten ferronickel, typically at 1,500°C, is cast into ingots or granulated into smaller, shot-
like pieces for shipment to steel mills.[6][9]
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Fig 1. Workflow for the RKEF production of ferronickel.
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Quantitative Data: Ferronickel Grades and Composition

Ferronickel is graded based on its nickel content, which typically ranges from 20% to 50%.[6]
[11] The specific grade is selected based on the requirements of the target steel application.

. . Typical Impurity Primary
Grade Category Nickel (Ni) Content L
Levels Application

Low-end stainless
Low-Grade FeNi 10% - 20% Higher C, S, P steels (e.g., 200
series).[10][11]

General purpose
Medium-Grade FeNi 25% - 35% Moderate C, S, P austenitic stainless
steels (e.g., 304).[11]

High-performance

stainless steels, high-

High-Grade FeNi 40% - 50% LowC, S, P
temperature alloys.
[11]
Specialized fields like
) ) ) Very Low (C <0.03%, aerospace and
High Purity FeNi 2 75% L
S <0.02%) nuclear applications.

[11]

Table 1. General specifications for different grades of ferronickel.[10][11]

Applications in Specialized Steel Production

Ferronickel is the primary source of nickel for a wide range of specialized steels, where it is
used to precisely control the final microstructure and mechanical properties.

Austenitic Stainless Steels (300 Series)

The largest application for ferronickel is in the production of the 300 series austenitic stainless
steels, such as grades 304 and 316.[1] In these steels, nickel is added in concentrations of 8-
14% to stabilize the austenite phase at room temperature, which is the source of their signature
corrosion resistance and formability.[2][12]
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Property Grade 304 (Typical)

Cr: 18-20, Ni: 8-10.5, C: <0.08, Mn: <2, Si:

Composition (%) <0.75, P: <0.045, S: <0.03

Yield Strength (MPa) ~205
Tensile Strength (MPa) ~515
Elongation (%) ~40

Austenite stabilization for ductility, weldability,

Key Role of Nickel ) )
and corrosion resistance.[2][3]

Table 2. Typical properties of AISI 304 stainless steel, a primary consumer of ferronickel.
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Fig 2. Logical diagram of nickel's role as an austenite stabilizer.

High-Strength Low-Alloy (HSLA) Steels

HSLA steels are designed to provide better mechanical properties and corrosion resistance
than conventional carbon steels, but with a low carbon content (0.05-0.25%) to maintain
weldability.[13] While strengthening is achieved mainly through grain refinement and
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precipitation hardening from elements like niobium and vanadium, nickel is added in small
quantities to enhance toughness, particularly at low temperatures, and improve corrosion
resistance.[13][14]

Property Typical HSLA Steel

C: 0.05-0.25, Mn: <2.0, with small additions of

Composition (%
P ) Cr, Ni, Mo, V, Nb, Ti.[13][15]

Yield Strength (MPa) 250 - 590[13]

Improves toughness, low-temperature
Key Role of Nickel performance, and atmospheric corrosion
resistance.[13][16]

Table 3. General properties of HSLA steels.

Maraging Steels

Maraging steels are ultra-high-strength steels with very low carbon content (<0.03%).[17] Their
exceptional strength is derived not from carbon, but from the precipitation of intermetallic
compounds within a soft iron-nickel martensite matrix.[18][19] These steels contain a very high
percentage of nickel (15-25 wt%), making ferronickel a suitable raw material.[18] The strength
is achieved through a final heat treatment process called "aging."[17]

Property Maraging 300 (Typical)

Ni: 18-19, Co: 8.5-9.5, Mo: 4.6-5.2, Ti: 0.5-0.8,

Composition (%
P () Al: 0.05-0.15, C: <0.03.[18]

Yield Strength (MPa) ~1900 - 2100

Tensile Strength (MPa) ~2000 - 2200

Forms the ductile martensitic matrix; key
Key Role of Nickel component of strengthening precipitates (e.g.,
NisTi, NizMo).[17][19]

Table 4. Typical properties of Maraging 300 steel.
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Precipitation-Hardening (PH) Stainless Steels

PH stainless steels combine the high corrosion resistance of austenitic steels with the ability to
be heat-treated to very high strength levels, about three to four times that of 304 stainless
steel.[20][21] Strength is achieved by adding elements like copper, aluminum, and titanium,
which form precipitates during a final "aging" heat treatment.[20] Nickel is a crucial alloying
element, influencing the steel's microstructure (martensitic or semi-austenitic) and contributing
to its toughness and corrosion resistance.[21][22]

Property 17-4 PH (Typical)

Cr: 15-17.5, Ni: 3-5, Cu: 3-5, C: <0.07, Nb: 0.15-

Composition (%) 0.45.[21][22]

Yield Strength (MPa) 520 - 1500+ (Varies with heat treatment)[21]

Tensile Strength (MPa) 850 - 1700 (Varies with heat treatment)[20]

Promotes toughness, controls martensitic
Key Role of Nickel transformation, and enhances corrosion
resistance.[22][23]

Table 5. Typical properties of 17-4 PH stainless steel.

Protocol for Ferronickel Application in Steelmaking

Ferronickel is typically added during the melting stage in an Electric Arc Furnace (EAF), which
is commonly used for producing stainless and specialty steels.

Methodology:

o Charge Calculation: The composition of the furnace charge, consisting of steel scrap, other
ferroalloys, and ferronickel, is precisely calculated to meet the target chemistry of the final
steel grade. The iron content in the ferronickel is factored into the calculation as a substitute
for scrap or pig iron.[24]

o Furnace Charging: The calculated amounts of steel scrap and other raw materials are loaded
into the EAF.
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Melting: High-power electric arcs are used to melt the charge. During this stage, ferronickel
is added to the molten bath. Its density allows it to sink and dissolve efficiently into the steel.

Refining: After melting, the crude steel is often transferred to an Argon Oxygen
Decarburization (AOD) converter for refining. During this step, oxygen and argon are blown
into the melt to remove excess carbon and other impurities to precise levels without
significantly oxidizing the valuable chromium and nickel.[25]

Final Chemistry Adjustment: A final analysis of the steel chemistry is performed. Minor
adjustments can be made by adding small amounts of alloys to trim the composition to the
exact specification.

Casting: Once the target chemistry and temperature are achieved, the molten steel is cast
into slabs, blooms, or billets for subsequent rolling and processing.
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Fig 3. General workflow for using ferronickel in steel production.
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Conclusion

Ferronickel is an indispensable raw material in the production of a wide array of specialized
steels. By providing a cost-effective method for introducing nickel, it enables the large-scale
manufacturing of alloys with superior properties. Its application is fundamental to achieving the
desired austenitic microstructures in stainless steels and for imparting critical enhancements in
toughness, strength, and corrosion resistance in high-performance materials like HSLA,
maraging, and PH steels. Understanding the production protocols for ferronickel and its
precise application in steelmaking is essential for metallurgists, researchers, and engineers in
the development of advanced steel products.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress uasti

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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